Cas no 89062-76-0 (Benzenesulfonic acid, 5-benzoyl-2-hydroxy-4-methoxy-)

• Product Name: Benzenesulfonic acid, 5-benzoyl-2-hydroxy-4-methoxy-
• CAS No: 89062-76-0
• MF: C₁₄H₁₂O₆S
• MW: 308.306483268738
• CID: 613757
• PubChem ID: 19931625
• Update Time: 2025-04-19

Benzenesulfonic acid, 5-benzoyl-2-hydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 5-benzoyl-2-hydroxy-4-methoxy-
• 5-benzoyl-2-hydroxy-4-methoxybenzenesulfonic acid
• DTXSID80601377
• 5-Benzoyl-2-hydroxy-4-methoxybenzene-1-sulfonic acid
• 4-hydroxy-2-methoxybenzophenone-5-sulfonic acid
• SCHEMBL8604913
• 89062-76-0

• Inchi： 1S/C14H12O6S/c1-20-12-8-11(15)13(21(17,18)19)7-10(12)14(16)9-5-3-2-4-6-9/h2-8,15H,1H3,(H,17,18,19)
• InChI Key： ODIAPLYUPCONAN-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C(C(C2C=CC=CC=2)=O)C=1)OC)O)(=O)(=O)O

Computed Properties

• Exact Mass: 308.03545927g/mol
• Monoisotopic Mass: 308.03545927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų